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Compound of Interest

Compound Name: Direct Yellow 96

Cat. No.: B1166392

An In-depth Technical Guide for Researchers and Scientists

Direct Yellow 96 is a synthetic organic dye recognized for its utility in the textile, paper, and
printing industries.[1][2][3] This guide provides a comprehensive overview of the publicly
available information regarding Direct Yellow 96, focusing on its chemical properties and
established applications. It is important to note that, to date, scientific literature does not
contain data on the specific binding affinity of Direct Yellow 96 to biological macromolecules, a
critical aspect for drug development professionals. The information presented herein is based
on its characterization as an industrial colorant.

Physicochemical Properties and Structure

Direct Yellow 96, also known by synonyms such as C.I. Direct Yellow 96 and Solophenyl
Flavine 7GFE, is classified as a stilbene and triazole class dye.[4][5] It is a water-soluble yellow
powder.[3][4] The dye's molecular structure is responsible for its characteristic brilliant
greenish-yellow hue.[2][4] Its solubility in water makes it suitable for various dyeing processes.

[4]
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The primary application of Direct Yellow 96 is as a colorant for cellulosic fibers, including cotton
and viscose, as well as for wool, silk, paper, and leather.[1][2][4] The mechanism of action in
the textile industry involves the binding of the dye molecules to the fibers of the fabric, which
results in the desired coloration.[1] It is valued for its good light and wash fastness properties in
these applications.[1]

Quantitative Data

Currently, there is no publicly available quantitative data regarding the binding affinity of Direct
Yellow 96 to specific biological targets. Key metrics such as the dissociation constant (Kd),
inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50) are not documented
in the context of protein-ligand interactions. The table below reflects the absence of this

information.
. Binding Affinity (Kd, Ki, .
Target Protein Experimental Method
IC50)
Not Available Not Available Not Available

Experimental Protocols

Detailed experimental protocols for determining the binding affinity of Direct Yellow 96 to
biological targets are not available in the current body of scientific literature. Standard methods
for such determinations would typically include techniques like surface plasmon resonance
(SPR), isothermal titration calorimetry (ITC), or enzyme-linked immunosorbent assays (ELISA).
However, no studies applying these methods to Direct Yellow 96 have been published.

A generalized workflow for determining the binding affinity of a compound to a target protein is
presented below. This theoretical workflow illustrates the steps that would be necessary to
generate the missing data for Direct Yellow 96.
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Generalized workflow for determining binding affinity.

Signaling Pathways

Due to the lack of information on specific biological targets for Direct Yellow 96, there are no

described signaling pathways associated with its activity. Research into its potential biological

effects would be a prerequisite for mapping any such interactions.

In conclusion, while Direct Yellow 96 is a well-characterized dye for industrial purposes, its

biological binding affinity and potential roles in modulating cellular processes remain
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unexplored. The information required by researchers and drug development professionals to
assess its therapeutic potential is not currently available in published literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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